Cas no 887590-25-2 (tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate)

• Product Name: tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• CAS No: 887590-25-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD06656598
• CID: 713574
• PubChem ID: 16740533
• Update Time: 2025-05-25

tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,4-dihydroquinoxaline-1(2H)-carboxylate
• 1(2H)-Quinoxalinecarboxylicacid, 3,4-dihydro-, 1,1-dimethylethyl ester
• 3,4-dihydro-2h-quinoxaline-1-carboxylic acid tert-butyl ester
• TERT-BUTYL 1,2,3,4-TETRAHYDROQUINOXALINE-1-CARBOXYLATE
• tert-butyl 3,4-dihydro-2H-quinoxaline-1-carboxylate
• 3,4-dihydro-1(2H)-quinoxalinecarboxylic acid tert-butyl ester
• tert-butyl ester of 3,4-dihydro-2H-quinoxaline-1-carboxylic acid
• DS-16728
• 887590-25-2
• Z1339102827
• A848104
• F2163-0149
• FT-0752736
• EN300-216518
• tert-Butyl3,4-dihydroquinoxaline-1(2H)-carboxylate
• CHEMBL5011294
• MFCD06656598
• 3,4-Dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester, AldrichCPR
• 3,4-DIHYDRO-2H-QUINOXALINE-1-CARBOXYLICACIDTERT-BUTYLESTER
• AKOS005256040
• DXXFPGTUHSMYSG-UHFFFAOYSA-N
• DTXSID70587575
• AMY23106
• SCHEMBL975814
• O12119
• 1-Boc-3,4-dihydro-2H-quinoxaline
• BBL103473
• DA-40799
• 1-Boc-1,2,3,4-tetrahydroquinoxaline
• SY112776
• STL557283
• tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate

• MDL： MFCD06656598
• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-9-8-14-10-6-4-5-7-11(10)15/h4-7,14H,8-9H2,1-3H3
• InChI Key： DXXFPGTUHSMYSG-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2NCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 345.3°C at 760 mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.534
• PSA: 41.57000
• LogP: 3.05660

tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate

tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS No. 887590-25-2): A Comprehensive Overview of Its Properties and Applications

The compound tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS No. 887590-25-2) is a highly versatile chemical intermediate with significant relevance in pharmaceutical and organic synthesis. Its unique molecular structure, featuring a tetrahydroquinoxaline core and a tert-butyl carboxylate group, makes it a valuable building block for developing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate has surged, driven by its role in synthesizing novel heterocyclic compounds. The tetrahydroquinoxaline moiety is particularly noteworthy for its presence in pharmacologically active molecules, which are often explored for their antimicrobial, anti-inflammatory, and anticancer properties. This aligns with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce such intermediates.

One of the most frequently asked questions about CAS No. 887590-25-2 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits excellent solubility in common organic solvents like dichloromethane, ethyl acetate, and tetrahydrofuran, making it suitable for diverse reaction setups. Its stability at room temperature further enhances its practicality in laboratory and industrial settings.

The synthesis of tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate typically involves the condensation of 1,2-diaminobenzene derivatives with tert-butyl acetoacetate, followed by cyclization. This process highlights the growing interest in one-pot reactions and catalyst-free methodologies, which reduce waste and improve efficiency. Such advancements are critical in addressing the global push toward cost-effective chemical production.

Another area of interest is the compound's potential in peptide mimetics and small-molecule therapeutics. The tetrahydroquinoxaline scaffold is known to mimic peptide backbones, enabling the design of molecules with enhanced bioavailability and target specificity. This has led to increased research into its derivatives for treating neurological disorders and metabolic diseases, topics highly searched in academic and pharmaceutical circles.

From a commercial perspective, tert-butyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate is available through specialized chemical suppliers, often with high purity grades (>98%). Its pricing and availability are frequently monitored by procurement teams, reflecting its importance in high-value chemical synthesis. Additionally, its compatibility with automated synthesis platforms makes it a preferred choice for modern drug development pipelines.

In conclusion, CAS No. 887590-25-2 represents a critical intermediate in contemporary organic chemistry, bridging the gap between academic research and industrial applications. Its adaptability, coupled with the rising demand for heterocyclic compounds, ensures its continued relevance in scientific advancements. As the field evolves, this compound is likely to play a pivotal role in innovations related to drug design, material engineering, and beyond.